Cas no 850864-57-2 (Ethyl 6-chloro-5-(trifluoromethyl)picolinate)

Ethyl 6-chloro-5-(trifluoromethyl)picolinate structure
850864-57-2 structure
Product Name:Ethyl 6-chloro-5-(trifluoromethyl)picolinate
CAS No:850864-57-2
MF:C9H7ClF3NO2
MW:253.605592012405
MDL:MFCD23106414
CID:1038554
PubChem ID:70701014
Update Time:2025-04-20

Ethyl 6-chloro-5-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-chloro-5-(trifluoromethyl)picolinate
    • Ethyl 6-chloro-5-(trifluoromethyl)-2-pyridinecarboxylate
    • Ethyl 6-chloro-5-(trifluoromethyl)picolite
    • ethyl 6-chloro-5-(trifluoromethyl)pyridine-2-carboxylate
    • DTXSID50743793
    • AS-51884
    • CS-0049416
    • P13822
    • SY234015
    • Ethyl6-chloro-5-(trifluoromethyl)picolinate
    • A863715
    • AKOS016002757
    • 6-chloro-5-trifluoromethyl-pyridinecarboxylic acid ethyl ester
    • MFCD23106414
    • SCHEMBL5432959
    • 6-chloro-5-trifluoromethyl-pyridine-2-carboxylic acid ethyl ester
    • PB19838
    • 850864-57-2
    • DB-198301
    • MDL: MFCD23106414
    • Inchi: 1S/C9H7ClF3NO2/c1-2-16-8(15)6-4-3-5(7(10)14-6)9(11,12)13/h3-4H,2H2,1H3
    • InChI Key: MZFYHQVXTYZCSY-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(F)(F)F)C=CC(C(=O)OCC)=N1

Computed Properties

  • Exact Mass: 253.01200
  • Monoisotopic Mass: 253.0117406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.19000
  • LogP: 2.93050

Ethyl 6-chloro-5-(trifluoromethyl)picolinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E941275-10mg
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850864-57-2
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$ 50.00 2022-06-02
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$ 160.00 2022-06-02
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$1073.00 2023-09-07
Fluorochem
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Ethyl 6-chloro-5-(trifluoromethyl)picolinate
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£506.00 2022-03-01
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£1519.00 2022-03-01
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abcr
AB469790-1 g
Ethyl 6-chloro-5-(trifluoromethyl)picolinate; .
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€413.60 2023-04-21
Chemenu
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Ethyl 6-chloro-5-(trifluoromethyl)picolinate Production Method

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